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Compound of Interest

Compound Name: lodoethane-1-D1

Cat. No.: B3044163

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties, synthesis,
and spectroscopic data of lodoethane-1-D1 (CHsCHD-I). This isotopically labeled compound is
a valuable tool in various research applications, including mechanistic studies, metabolic
pathway analysis, and as a building block in the synthesis of deuterated pharmaceutical
compounds.

Core Chemical and Physical Properties

lodoethane-1-D1 is a colorless liquid that may discolor upon exposure to light and air.[1][2] It is
an isotopically labeled version of iodoethane where one hydrogen atom on the first carbon is
replaced by a deuterium atom. This substitution results in a slightly higher molecular weight
compared to its non-deuterated counterpart.
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Property Value Source(s)
Molecular Formula C2Ha4DI [3]
Molecular Weight 156.97 g/mol [3114]
Appearance Colorless liquid [1]

Boiling Point 69-73 °C (lit.) [5]

Melting Point -108 °C (lit.) [5]

Density ~1.974 g/mL at 25 °C

Refractive Index n20/D 1.509 (lit.)

Water Solubility 4 g/L (20 °C) [5]

Stable, but may discolor in
light. Incompatible with strong
N bases, magnesium, and strong
Stability o [1]
oxidizing agents. Should be
protected from light, moisture,

and air.

Spectroscopic Data

The introduction of a deuterium atom at the C1 position leads to characteristic changes in the
spectroscopic signatures of iodoethane, particularly in NMR and mass spectrometry.
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Spectroscopic Data Interpretation Source(s)

The H NMR spectrum is
simplified compared to
iodoethane. The signal for the
C1 proton is significantly
reduced or absent depending
on the isotopic purity. The
quartet for the C1 protons in
1H NMR iodoethane is replaced by a [6]
triplet for the remaining CHD
proton, coupled to the CH3s
group. The CHs group, which
appears as a triplet in
iodoethane, will appear as a
doublet due to coupling with

the single deuterium atom.

The 3C NMR spectrum will
show two signals

5C NMR corresponding to the two
carbon atoms. The C1 carbon
signal will exhibit a C-D

coupling.

The IR spectrum is expected to
be very similar to that of
iodoethane. Key peaks include
C-H stretching vibrations
(~2880-3080 cm~1), C-H
bending vibrations (~1300-
Infrared (IR) Spectroscopy ) [7]
1500 cm~1), C-C stretching
vibrations (~1200 cm™1), and
characteristic C-I stretching
vibrations (~500-600 cm~1). A
C-D stretching band would be

expected around 2140 cm~1.
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The molecular ion peak (M+)
will be observed at m/z 157,
Mass Spectrometry which is one mass unit higher [8]
than that of iodoethane (m/z
156).

Experimental Protocols
Synthesis of lodoethane-1-D1

The synthesis of lodoethane-1-D1 can be adapted from the established method for preparing
lodoethane, by substituting ethanol with ethanol-1-d1. The reaction involves the in situ
generation of phosphorus triiodide (PIs) from red phosphorus and iodine, which then reacts
with the deuterated ethanol.

Reaction: 3 CH3zCHD-OH + Pl - 3 CH3sCHD-I + H3POs
Materials:

Ethanol-1-d1

Red phosphorus

lodine (powdered)

Anhydrous calcium chloride

5% Sodium hydroxide solution

Distilled water

Procedure:

 In a round-bottomed flask fitted with a reflux condenser, place 2.5 g of red phosphorus and
25 cm3 of ethanol-1-d1.[9]

e Add 25 g of powdered iodine in small portions (3-4 g at a time) to the flask, allowing about
two minutes between additions. This is an exothermic reaction and should be controlled.[9]
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e Once all the iodine has been added, let the mixture stand for 10 minutes.[9]
e Heat the mixture on a boiling water bath for one hour to complete the reaction.[9]

 After cooling, reconfigure the apparatus for distillation and distill the crude lodoethane-1-D1.
The receiver should be cooled in an ice bath to minimize volatilization.[10]

o Transfer the distillate to a separatory funnel and wash it with an equal volume of water to
remove any remaining ethanol.[9]

e Wash the organic layer with a small amount of 5% sodium hydroxide solution to remove any
free iodine, followed by another wash with water.[10]

o Separate the lower iodoethane layer and transfer it to a small conical flask.[9]

o Dry the product by adding a few granules of anhydrous calcium chloride and swirling until the
liquid is clear.[9]

 Finally, purify the lodoethane-1-D1 by fractional distillation, collecting the fraction boiling at
69-73 °C.[10]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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